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Compound of Interest

Compound Name: Bietamiverine

Cat. No.: B1666987 Get Quote

A comprehensive head-to-head comparison between the antispasmodic agents Bietamiverine
and Mebeverine is not feasible at this time due to a significant lack of publicly available

scientific data on Bietamiverine. While extensive research has been conducted on

Mebeverine, detailing its mechanism of action, clinical efficacy, and safety profile, similar

information for Bietamiverine is not present in the accessible scientific literature. This guide

will provide a detailed overview of Mebeverine, based on available experimental data, and will

outline the necessary data points for Bietamiverine that would be required to conduct a

thorough comparative analysis in the future.

Mebeverine: A Profile
Mebeverine is a musculotropic antispasmodic agent primarily used in the treatment of irritable

bowel syndrome (IBS) and other conditions associated with intestinal spasms.

Chemical Structure
Chemical Name: 3,4-dimethoxybenzoic acid 4-[ethyl-[2-(4-methoxyphenyl)-1-

methylethyl]amino]butyl ester[1]

Molecular Formula: C25H35NO5[1]

Molecular Weight: 429.55 g/mol [1]
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Mebeverine exerts its antispasmodic effect through a multi-faceted mechanism, acting directly

on the smooth muscle of the gastrointestinal tract. Unlike anticholinergic agents, it does not

produce typical systemic side effects associated with that class of drugs.[2][3] Its primary

mechanisms include:

Direct Myotropic Effect: Mebeverine directly relaxes the smooth muscles of the gut,

alleviating spasms without affecting normal intestinal motility.[2]

Ion Channel Modulation: It is understood to modulate ion channels, including blocking

calcium channels to reduce calcium influx into smooth muscle cells, which is a critical step

for muscle contraction.[3][4] Mebeverine may also affect sodium channels, contributing to its

spasmolytic activity.[4]

Local Anesthetic Effect: Mebeverine has demonstrated a local anesthetic effect, which may

contribute to pain relief in conditions like IBS.[4]

The signaling pathway for Mebeverine's primary action on smooth muscle cells can be

visualized as follows:
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Preparation

Experiment
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Analyze Dose-Response Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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